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Compound of Interest

Compound Name: (S)-(+)-Glycidyl butyrate

Cat. No.: B1631027

Essential Safety and Handling Guide for (S)-(+)-
Glycidyl Butyrate

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for (S)-(+)-Glycidyl
butyrate (CAS RN: 65031-96-1), also known as Butyric Acid (S)-Glycidyl Ester. Adherence to

these protocols is essential for ensuring laboratory safety and minimizing risks associated with
this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-(+)-Glycidyl butyrate is a combustible liquid that is harmful if swallowed, inhaled, or in
contact with skin.[1][2][3] It is known to cause skin and serious eye irritation and is suspected of
causing genetic defects.[1][2][3][4] Therefore, stringent adherence to PPE protocols is
mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][5]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][5][6]

Hand Protection

Chemical-resistant gloves

(e.g., rubber gloves).[1]

Prevents skin contact, which
can be harmful and cause
irritation.[1][5][7]

Skin and Body Protection

Protective clothing, such as a
lab coat.[1][5][7]

Minimizes the risk of skin

exposure.[5]

Respiratory Protection

Use in a well-ventilated area. If
vapors or mists are generated,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.[5]

Prevents inhalation, which can
be harmful.[1][3]

Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

» Handling:

o

o Avoid breathing mist, vapors, or spray.[1][3]

o Do not get in eyes, on skin, or on clothing.[5][7]

Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

o Keep away from heat, sparks, open flames, and hot surfaces.[5][7] Use spark-proof tools

and explosion-proof equipment.[1]

o Wash hands and face thoroughly after handling.[1][5][7]

o Do not eat, drink, or smoke when using this product.[3][7]
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e Storage:

o

[¢]

Keep containers tightly closed.[5][7]

[¢]

Store locked up.[7][8]

[e]

First Aid Measures

Store in a cool, dry, and well-ventilated place.[5][7]

(S)-(+)-Glycidyl Butyrate is incompatible with oxidizing agents and acids.[2]

Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures for (S)-(+)-Glycidyl Butyrate Exposure

Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest
in a comfortable position for breathing. If not
breathing, give artificial respiration. Seek
medical attention.[1][5][7][8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5][7][8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.
Seek immediate medical attention.[1][5][6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][5]

[7](8]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

e Spill Response:

o

Evacuate the area and ensure adequate ventilation.

[¢]

Remove all sources of ignition.[1][5]

o

Wear appropriate PPE as outlined in Table 1.

[e]

Absorb the spill with an inert material (e.g., sand, vermiculite).

o

Collect the absorbed material into a suitable, closed container for disposal.[7]
o Do not let the product enter drains.[6]
o Waste Disposal:

o Dispose of (S)-(+)-Glycidyl butyrate and its container at an approved waste disposal
plant.[3][5][7][8]

o Disposal must be in accordance with all federal, state, and local regulations.[7]

o Do not reuse empty containers.[7]

Operational Workflow

The following diagram illustrates the standard operating procedure for handling (S)-(+)-
Glycidyl butyrate from receipt to disposal.
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Caption: Workflow for Safe Handling of (S)-(+)-Glycidyl Butyrate.

This comprehensive guide is intended to provide essential, immediate safety and logistical
information. Always refer to the specific Safety Data Sheet (SDS) for the product you are using
for the most detailed and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. spectrumchemical.com [spectrumchemical.com]

3. (S)-Glycidyl Butyrate | 65031-96-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 4. mmbio.byu.edu [mmbio.byu.edu]

o 5. fishersci.com [fishersci.com]

e 6. angenechemical.com [angenechemical.com]
e 7. aksci.com [aksci.com]

8. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling (S)-(+)-
Glycidyl butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631027#personal-protective-equipment-for-
handling-s-glycidyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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